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Abstract Decane (C10H22), a straight-chain alkane and a component of petroleum products

like gasoline and kerosene, poses specific environmental risks when spilled.[1] This technical

guide provides an in-depth analysis of the environmental fate and toxicological profile of

decane. Due to its physicochemical properties, including low water solubility and high vapor

pressure, decane's primary fate processes in the environment are volatilization and sorption to

soil organic matter.[2][3] Biodegradation by soil and water microorganisms is another

significant, albeit slower, removal pathway. While considered to have a relatively low order of

toxicity compared to other hydrocarbons, decane can cause adverse effects through non-

specific narcosis in aquatic organisms and may act as a central nervous system depressant in

high concentrations.[3][4] This document summarizes key quantitative data, details relevant

experimental protocols for assessing its environmental impact, and provides visualizations of its

environmental pathways and toxicological mechanisms.

Introduction
Decane is a colorless, flammable liquid hydrocarbon that is a constituent of the paraffin fraction

of petroleum.[2][4] It is used as a solvent, in organic synthesis, and in the manufacturing of

rubber and paper products.[3] Accidental releases into the environment, such as through fuel

spills or industrial discharge, are a cause for concern.[5] Understanding the behavior of decane
in soil and aquatic systems, as well as its potential for toxicity, is crucial for developing effective

risk assessment and bioremediation strategies.[6] This whitepaper synthesizes current

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b7769320?utm_src=pdf-interest
https://www.benchchem.com/product/b7769320?utm_src=pdf-body
https://en.wikipedia.org/wiki/Decane
https://www.benchchem.com/product/b7769320?utm_src=pdf-body
https://www.benchchem.com/product/b7769320?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB5852985_EN.htm
https://www.chemicalbook.com/article/toxicity-of-decane.htm
https://www.benchchem.com/product/b7769320?utm_src=pdf-body
https://www.chemicalbook.com/article/toxicity-of-decane.htm
https://www.tceq.texas.gov/downloads/toxicology/dsd/fact-sheets/decane.pdf/@@download/file/decane.pdf
https://www.benchchem.com/product/b7769320?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB5852985_EN.htm
https://www.tceq.texas.gov/downloads/toxicology/dsd/fact-sheets/decane.pdf/@@download/file/decane.pdf
https://www.chemicalbook.com/article/toxicity-of-decane.htm
https://eureka.patsnap.com/report-how-decane-supports-multi-phase-chemical-separation
https://www.benchchem.com/product/b7769320?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10799122/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


knowledge on the environmental fate and ecotoxicology of decane to inform researchers and

professionals in related fields.

Physicochemical Properties of n-Decane
The environmental behavior of decane is governed by its physical and chemical properties. It is

a nonpolar solvent, less dense than water, and insoluble in water.[1][2] These characteristics

dictate its partitioning between air, water, and soil compartments. Key properties are

summarized in Table 1.

Table 1: Physicochemical Properties of n-Decane

Property Value Reference

Molecular Formula C₁₀H₂₂ [1]

Molecular Weight 142.28 g/mol [7]

Appearance Colorless liquid [1][2]

Density 0.730 g/mL [1]

Boiling Point 174.1 °C [7]

Melting Point -29.7 °C [7]

Vapor Pressure 1.43 mm Hg (at 25 °C) [7]

Water Solubility Insoluble (0.052 mg/L) [2][7]

Henry's Law Constant 5.15 atm·m³/mol [2][7]

Log Octanol-Water Partition

Coefficient (Log Kow)
5.01 [7]

| Flash Point | 46 °C (115 °F) |[7][8] |

Environmental Fate of Decane
Following a spill, decane is subject to several key environmental processes that determine its

persistence and distribution.
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Volatilization
With a high Henry's Law constant and significant vapor pressure, volatilization is a primary and

rapid fate process for decane released into the environment.[2][3][7]

From Water: Decane is expected to volatilize rapidly from water surfaces.[7]

From Soil: Volatilization from moist soil surfaces is also an important fate process.[2][3] For

dry soils, evaporation can be a major removal mechanism.[3] However, strong adsorption to

soil can reduce the rate of volatilization.[2]

Biodegradation
Microbial degradation is a significant pathway for the removal of decane from soil and water.[9]

Aerobic Degradation: In the presence of oxygen, microorganisms such as bacteria and fungi

can utilize alkanes as a source of carbon. The typical aerobic pathway involves the oxidation

of the terminal methyl group by hydroxylases to form a primary alcohol. This is subsequently

oxidized to an aldehyde and then a fatty acid, which can enter the β-oxidation cycle.[6]

Anaerobic Degradation: While slower and less characterized than aerobic processes,

anaerobic biodegradation of alkanes can occur.[10] This process is often coupled with the

reduction of electron acceptors like nitrate or sulfate.[10]

Sorption
Sorption to soil and sediment particles is another critical process influencing decane's fate.[5]

Mechanism: As a hydrophobic (nonpolar) compound, decane preferentially partitions from

water to the organic carbon fraction of soil and sediment.[11][12] This process is primarily

driven by hydrophobic interactions.

Mobility: Based on its high organic carbon partition coefficient (Koc) values, estimated to be

in the range of 1700–43,000, decane is expected to have low to no mobility in soil.[2][3] This

strong adsorption limits its potential to leach into groundwater but can lead to long-term soil

contamination.[5]
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Caption: Environmental fate pathways of a decane spill.

Environmental Toxicity of Decane
Decane is generally considered to have relatively low toxicity compared to other petroleum

hydrocarbons, such as aromatic compounds.[3] However, it can still pose risks to

environmental and human health.

Aquatic Toxicity
Decane can be toxic to aquatic life, primarily through a mechanism known as non-specific

narcosis.[3][8] Because it is nonpolar, it can accumulate in the lipid-rich tissues of organisms,

such as cell membranes, disrupting their normal function.[3] This can lead to anesthesia-like

effects and, at sufficient concentrations, mortality. Due to its low water solubility, achieving toxic

concentrations in the water column may be limited unless an emulsion is formed.[9]

Soil Toxicity
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In soil, high concentrations of decane can adversely affect microorganisms, plants, and

invertebrates.

Microorganisms: While many microbes can degrade decane, very high concentrations can

be toxic, inhibiting overall microbial activity.

Plants: Decane contamination can alter soil properties and affect plant growth.[5] It can

inhibit seed germination and reduce plant biomass.[13]

Human Health Hazard
For humans, the primary risk from decane is through inhalation of vapors in high

concentrations, which can be narcotic and cause central nervous system depression.[2][7]

Direct contact may cause mild skin and eye irritation, and repeated exposure can lead to

dermatitis due to its defatting action.[2][14] Aspiration into the lungs if swallowed is a significant

hazard, potentially causing chemical pneumonitis.[14][15]

Table 2: Summary of Acute Toxicity Data for n-Decane

Organism/Endpoint Value Exposure Time Reference

Rat (Inhalation) LC50 > 1368 ppm 8 hours [16]

| Mouse (Inhalation) | 4/25 died post-exposure | 3.75 hours (at 540 ppm) |[16] |

Note: Comprehensive quantitative ecotoxicity data (e.g., LC50 for fish or daphnia) is not readily

available in the provided search results, reflecting a potential data gap in the literature.

Experimental Protocols for Assessment
Assessing the environmental impact of decane spills requires standardized methodologies.

Analysis of Decane in Environmental Samples
Objective: To quantify the concentration of decane (as part of Total Petroleum Hydrocarbons,

TPH) in soil or water samples. Principle: Gas Chromatography with Flame Ionization Detection

(GC/FID) is a standard method for analyzing hydrocarbons. Samples are extracted with a

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b7769320?utm_src=pdf-body
https://www.benchchem.com/product/b7769320?utm_src=pdf-body
https://www.benchchem.com/product/b7769320?utm_src=pdf-body
https://eureka.patsnap.com/report-how-decane-supports-multi-phase-chemical-separation
https://pubmed.ncbi.nlm.nih.gov/25537922/
https://www.benchchem.com/product/b7769320?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB5852985_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Decane
https://m.chemicalbook.com/ProductChemicalPropertiesCB5852985_EN.htm
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Decane.pdf/
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/Decane.pdf/
https://www.chemos.de/import/data/msds/GB_en/124-18-5-A0000628-GB-en.pdf
https://www.benchchem.com/product/b7769320?utm_src=pdf-body
https://hhpprtv.ornl.gov/issue_papers/Decanen.pdf
https://hhpprtv.ornl.gov/issue_papers/Decanen.pdf
https://www.benchchem.com/product/b7769320?utm_src=pdf-body
https://www.benchchem.com/product/b7769320?utm_src=pdf-body
https://www.benchchem.com/product/b7769320?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


solvent, and the extract is injected into the GC, which separates components based on their

boiling points. The FID detects and quantifies the hydrocarbon content.[6] Methodology:

Sample Preparation:

Soil: Homogenize the soil sample. Extract hydrocarbons using an appropriate solvent

(e.g., dichloromethane) via a method like sonication or Soxhlet extraction.[6]

Water: Perform a liquid-liquid extraction using a non-polar solvent.

Concentration: Concentrate the extract to a known volume.

GC/FID Analysis: Inject a known volume of the extract into the GC/FID system.

Quantification: Compare the resulting peak areas to a calibration curve prepared with n-

decane standards to determine the concentration.

Biodegradation Assessment
Objective: To determine the rate of decane biodegradation by a microbial consortium from an

environmental sample. Principle: A liquid culture (microcosm) is established with a minimal

salts medium, the environmental inoculum (e.g., soil slurry or water sample), and decane as

the sole carbon source. The disappearance of decane over time is monitored. Methodology:

Microcosm Setup: In sterile flasks, combine a defined mineral salts medium, the microbial

inoculum, and a known concentration of n-decane (e.g., 100 mg/L).

Controls: Prepare sterile (abiotic) controls to account for non-biological losses like

volatilization.

Incubation: Incubate the flasks at a constant temperature (e.g., 25°C) with shaking to ensure

aerobic conditions.

Sampling: At regular intervals (e.g., 0, 5, 10, 20, 30 days), sacrifice replicate flasks from both

biotic and abiotic sets.

Analysis: Extract the remaining decane from each sample and analyze using GC/FID as

described in Protocol 5.1.
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Data Analysis: Calculate the percentage of decane removed in the biotic samples compared

to the abiotic controls to determine the extent of biodegradation.

Start: Prepare Microcosms

Biotic Flasks:
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Caption: Experimental workflow for decane biodegradation assessment.

Sorption (Batch Equilibrium) Test
Objective: To determine the soil-water partition coefficient (Kd) for decane. Principle: Soil and a

decane solution are mixed until equilibrium is reached. The decrease in the aqueous

concentration of decane is used to calculate the amount sorbed to the soil. Methodology:
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Preparation: Prepare a stock solution of decane in water. Use a range of soil-to-solution

ratios or initial decane concentrations.

Equilibration: In sealed vials with minimal headspace, combine a known mass of soil with a

known volume of the decane solution.

Mixing: Agitate the vials on a shaker for a predetermined time (e.g., 24-48 hours) to reach

equilibrium.

Separation: Centrifuge the vials to separate the soil from the aqueous phase.

Analysis: Carefully remove a sample of the supernatant and analyze for the equilibrium

aqueous concentration (Ce) of decane using GC/FID.

Calculation: Calculate the amount of decane sorbed to the soil (Cs) by mass balance. The

partition coefficient (Kd) is the ratio of Cs to Ce.

Signaling Pathways and Mechanisms of Toxicity
The primary toxic mechanism for decane and similar alkanes is non-specific narcosis.[3] This

is not a receptor-mediated process but a physical-toxicological phenomenon.

Membrane Disruption: As a lipophilic molecule, decane partitions into the lipid bilayers of cell

membranes in organisms.[3]

Altered Function: The presence of decane molecules within the membrane disrupts its

integrity, altering fluidity and impairing the function of embedded proteins, such as ion

channels and enzymes.

Neurological Effects: In nerve cells, this disruption of membrane function interferes with

nerve impulse transmission, leading to the observed narcotic or anesthetic effects. At a

systemic level, this manifests as central nervous system depression.[3][4]
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Caption: Generalized mechanism of non-specific narcosis by decane.

Conclusion
The environmental fate of decane following a spill is dominated by rapid volatilization to the

atmosphere and strong sorption to soil organic matter, which significantly limits its mobility and

leaching potential. While persistent in soil, decane is susceptible to microbial biodegradation

over time. Its toxicity is relatively low, with the primary mechanism of concern being non-

specific narcosis in aquatic organisms and potential central nervous system depression in

mammals at high vapor concentrations. Standardized experimental protocols are essential for

accurately assessing the risk and potential for remediation at sites contaminated with decane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b7769320?utm_src=pdf-body-img
https://www.benchchem.com/product/b7769320?utm_src=pdf-body
https://www.benchchem.com/product/b7769320?utm_src=pdf-body
https://www.benchchem.com/product/b7769320?utm_src=pdf-body
https://www.benchchem.com/product/b7769320?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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